![molecular formula C11H14BrN3O2 B3108560 1-(3-Bromo-4-nitrophenyl)-4-methylpiperazine CAS No. 166818-85-5](/img/structure/B3108560.png)
1-(3-Bromo-4-nitrophenyl)-4-methylpiperazine
Overview
Description
“1-(3-Bromo-4-nitrophenyl)ethanone” is an organic compound with the molecular formula C8H6BrNO3 . It has a molecular weight of 244.04 .
Synthesis Analysis
While specific synthesis methods for “1-(3-Bromo-4-nitrophenyl)-4-methylpiperazine” were not found, bromophenols, which are similar compounds, are produced by electrophilic halogenation of phenol with bromine .Molecular Structure Analysis
The molecular structure of “1-(3-Bromo-4-nitrophenyl)ethanone” consists of hydroxyl groups and bromine atoms bonded to a benzene ring .Physical and Chemical Properties Analysis
“1-(3-Bromo-4-nitrophenyl)ethanone” is a solid at room temperature .Scientific Research Applications
Chemical Synthesis and Modification
Compounds structurally related to 1-(3-Bromo-4-nitrophenyl)-4-methylpiperazine have been synthesized and studied for their potential applications in medicinal chemistry and material science. For example, derivatives of 4-methylpiperazine have been synthesized for applications in drug development, demonstrating the versatility of piperazine-based compounds in synthetic chemistry (Koroleva et al., 2011). The synthesis of novel amides containing an N-methylpiperazine fragment indicates the ongoing interest in modifying piperazine derivatives for enhanced biological activity or for creating new materials with desired properties.
Catalytic and Enzymatic Model Studies
Piperazine derivatives have also been explored for their catalytic properties, modeling the active sites of enzymes. For instance, dicopper(II) complexes involving piperazine-based ligands have been studied as models for catechol oxidase, an enzyme involved in the oxidation of catechol to o-quinone (Merkel et al., 2005). Such studies highlight the potential of piperazine derivatives in mimicking the function of biological molecules, contributing to our understanding of enzyme mechanisms and the design of biomimetic catalysts.
Pharmaceutical Research
In pharmaceutical research, piperazine derivatives are frequently examined for their therapeutic potential. The modification of these compounds through the introduction of various functional groups aims to enhance their biological activity or specificity towards certain targets. For example, the synthesis and biological evaluation of sulfamoyl and 1,3,4-oxadiazole derivatives of 3-pipecoline, which include piperazine structures, have demonstrated moderate to excellent antibacterial activity, showcasing the potential of these compounds in developing new antimicrobial agents (Rehman et al., 2019).
Environmental and Biological Applications
Additionally, piperazine and its derivatives have been investigated for environmental applications, such as in the biodegradation of pollutants. Studies involving the chemotaxis and biodegradation pathways of specific pollutants by microorganisms that utilize piperazine-related compounds as carbon sources are indicative of the ecological relevance of these chemical structures (Bhushan et al., 2000).
Safety and Hazards
Properties
IUPAC Name |
1-(3-bromo-4-nitrophenyl)-4-methylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrN3O2/c1-13-4-6-14(7-5-13)9-2-3-11(15(16)17)10(12)8-9/h2-3,8H,4-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAMSSXMKTNVDCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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